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1-Hexanol is a six-carbon primary alcohol. Its key identifying characteristics and quantitative data are

summarized below.

Basic Identifiers

IUPAC Name: Hexan-1-ol [1]

Molecular Formula: C₆H₁₄O [1] [2] [3]
CAS Registry Number: 111-27-3 [1] [3]

Structure: CH₃(CH₂)₅OH (straight-chain) [1]

Physicochemical Properties

Property Value Conditions / Notes

Molar Mass 102.17-102.18 g/mol [1] [2] [3]

Density 0.82 g/cm³ at 20°C [1]

Melting Point -45 °C [1]

Boiling Point 157 °C [1]

Water Solubility 5.9 g/L at 20°C [1]

Flash Point 59 °C [1]
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Property Value Conditions / Notes

Standard Enthalpy of Formation (liquid, ΔfH°liquid) -377.5 ± 0.44 kJ/mol [1] [3]

Constant Pressure Heat Capacity (Cp,liquid) 243.2 J/mol·K at 298.15 K [1] [3]

Occurrence and Industrial Relevance 1-Hexanol occurs naturally and contributes to the fragrance
of freshly mown grass, strawberries, and alarm pheromones of honey bees [1]. Industrially, it is widely

used in the perfume, food, chemical, and polymer industries. It can be dehydrated to produce 1-
hexene, a common comonomer in polyethylene production [4].

Analytical Methods for Characterization

Identifying 1-hexanol and differentiating its isomers relies heavily on spectroscopic techniques.

Infrared (IR) Spectroscopy The IR spectrum of 1-hexanol displays two primary characteristic bands

[5]:

O-H Stretch: A very broad peak centered around 3400 cm⁻¹, indicative of hydrogen-bonded O-

H stretching in alcohols.
C-H Stretch: Bands between 2800–3000 cm⁻¹, characteristic of sp³ hybridized C-H stretching

found in alkanes. > IR spectroscopy is generally used to confirm functional groups rather than
determine a complete molecular structure [5].

Nuclear Magnetic Resonance (NMR) Spectroscopy Proton NMR (¹H NMR) is a powerful tool for

structural elucidation. Research shows that the NMR chemical shift of the hydroxyl (OH) proton in 1-

hexanol is sensitive to hydrogen bonding and can be used to study molecular association and

dynamics in different solutions [6] [7].

Biosynthesis and Sustainable Production

Current research is focused on developing sustainable, bio-based production pathways for 1-hexanol.

In Vitro Enzymatic Pathway One innovative approach involves a novel in vitro multi-enzyme

pathway starting from pyruvate and propionyl-CoA. The goal of this research is to create a cost-
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competitive and environmentally benign alternative to petroleum-derived 1-hexanol [4]. The proposed

pathway can be visualized as follows:
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Click to download full resolution via product page

Diagram of the multi-step enzymatic pathway for 1-hexanol synthesis from pyruvate and propionyl-

CoA [4].

Syngas Fermentation Another promising method uses acetogenic bacteria like Clostridium

carboxidivorans P7 to ferment syngas (a mixture of CO, CO₂, and H₂) into alcohols. Key findings to

enhance hexanol production include [8]:

Lower Temperature: Culturing at 30°C instead of 37°C increased hexanol production.

High CO Content: Using a gas mix with 70% CO improved the yield and ratio of hexanol to
total products.

Ethanol Supplementation: Adding 2 g/L of ethanol at a specific fermentation stage further
boosted hexanol titer to 2.34 g/L, the highest reported yield via this method.

The experimental workflow for optimizing syngas fermentation is summarized below:
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Workflow for optimizing syngas fermentation to produce hexanol [8].

Experimental Protocols Summary

The following table summarizes key methodologies from cited research.

Study Focus Core Methodology Critical Experimental Parameters

Pathway
Elucidation (4-

methyl-1-hexanol)
[9]

Study of biosynthetic/degradative
pathways in Nicotiana sylvestris
petal tissue.

Involvement of isoleucine pathway to 2-oxo-
3-methylvaleric acid, elongation via fatty

acid synthase.

Hydrogen
Bonding Studies
[6]

IR and ¹H NMR analysis of
Hexan-1-ol–Bu₄NI solutions in

CCl₄.

Temperature range: 28–145 °C; Alcohol
concentration: 3×10⁻³ to 7.8 mol dm⁻³;

Spectral deconvolution via Simplex method.
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Study Focus Core Methodology Critical Experimental Parameters

In Vitro Pathway
Validation [4]

In vitro reconstitution of 1-
hexanol biosynthesis pathway.

Enzyme characterization (Steps 6 & 7); Use
of pyruvate & propionyl-CoA as substrates;

Analysis via spectrophotometry/Mass
spectrometry.

Syngas
Fermentation [8]

Batch fermentation using C.
carboxidivorans P7 in serum

bottles.

MP7-S medium; Temperature: 30°C;
Syngas: 70% CO, 1.5 bar pressure; Ethanol

supplementation (2 g/L).

This guide consolidates the core technical information on 1-hexanol. For researchers, the advancing

methodologies for bio-production represent a significant area of development with potential for more

sustainable industrial applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Fundamental Characteristics of 1-Hexanol]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1490533#hexanol-isomers-and-

characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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